![molecular formula C7H11ClF3NO2 B1444636 Methyl 3-(trifluoromethyl)pyrrolidine-3-carboxylate hydrochloride CAS No. 1283721-17-4](/img/structure/B1444636.png)
Methyl 3-(trifluoromethyl)pyrrolidine-3-carboxylate hydrochloride
Overview
Description
Methyl 3-(trifluoromethyl)pyrrolidine-3-carboxylate hydrochloride (MTPCH) is a synthetic compound that has been used in a variety of scientific research applications in recent years. MTPCH is a trifluoromethyl-substituted pyrrolidine-3-carboxylate hydrochloride salt, and is a versatile molecule with a wide range of potential applications.
Scientific Research Applications
Synthesis of Trifluoromethyl-Substituted Aminopyrroles
A study by Khlebnikov et al. (2018) outlines a method for preparing trifluoromethyl-substituted aminopyrroles using a trifluoromethyl-containing building block. This process involves the expansion of the 2H-azirine ring, leading to the synthesis of alkyl 4-amino-3-aryl-1-methyl-5-(trifluoromethyl)-1H-pyrrole-2-carboxylates, showcasing the utility of methyl 3-(trifluoromethyl)pyrrolidine-3-carboxylate hydrochloride in synthesizing complex organic compounds with potential applications in drug development and materials science Khlebnikov, Liya D. Funt, O. Tomashenko, M. Novikov, 2018.
Influenza Neuraminidase Inhibitors
Wang et al. (2001) describe the synthesis of a potent influenza neuraminidase inhibitor, incorporating a pyrrolidine core, which demonstrates significant antiviral activity. The structural analysis of this compound, bound to the neuraminidase enzyme, reveals critical interactions that contribute to its inhibitory action, highlighting the potential of this compound derivatives in antiviral research Wang, Chen, Wang, Gentles, Sowin, Kati, Muchmore, Giranda, Stewart, Sham, Kempf, Laver, 2001.
Anti-inflammatory Prodrug Synthesis
Patterson, Cheung, and Ernest (1992) report on the synthesis of a new prodrug for an antiarthritic agent, showcasing the role of this compound in the development of therapeutic agents. This study illustrates the application of such compounds in enhancing the pharmacokinetic properties of drugs, potentially leading to more effective treatments for chronic conditions like arthritis Patterson, Cheung, Ernest, 1992.
Mechanism of Action
Target of Action
This compound is a derivative of trifluoromethylpyridine (TFMP), which has been used in the agrochemical and pharmaceutical industries . The biological activities of TFMP derivatives are thought to be due to the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety .
Mode of Action
It is known that the trifluoromethyl group in tfmp derivatives can significantly influence the biological activities and physical properties of compounds .
Biochemical Pathways
Tfmp derivatives have been used in the protection of crops from pests, suggesting that they may interact with biochemical pathways related to pest resistance .
Result of Action
Tfmp derivatives have been used in the agrochemical industry for crop protection, suggesting that they may have pesticidal effects .
Action Environment
Environmental factors can significantly impact the effectiveness of agrochemicals .
properties
IUPAC Name |
methyl 3-(trifluoromethyl)pyrrolidine-3-carboxylate;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10F3NO2.ClH/c1-13-5(12)6(7(8,9)10)2-3-11-4-6;/h11H,2-4H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VBMHFZJINCOCDH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1(CCNC1)C(F)(F)F.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11ClF3NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.61 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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